N-(4H-chromeno[4,3-d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide

• IUPAC Name: N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-2-(4-ethylsulfonylphenyl)acetamide
• InChI: InChI=1S/C20H18N2O4S2/c1-2-28(24,25)14-9-7-13(8-10-14)11-18(23)21-20-22-19-15-5-3-4-6-16(15)26-12-17(19)27-20/h3-10H,2,11-12H2,1H3,(H,21,22,23)
• InChI Key: KAUQPLLNAAGXGK-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=NC3=C(S2)COC4=CC=CC=C43
• Molecular Formula: C20H18N2O4S2
• Molecular Weight: 414.5 g/mol

Description

N-(4H-chromeno[4,3-d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the family of chromeno-thiazole derivatives, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

N-(4H-chromeno[4,3-d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide has been used as a precursor in the synthesis of diverse heterocyclic compounds. These compounds incorporate biologically active moieties such as sulfamoyl, which are suitable for antimicrobial applications. For instance, Darwish et al. (2014) explored the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, revealing their potential as antimicrobial agents through in vitro evaluations (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Antimicrobial and Antifungal Applications

The synthesized heterocyclic compounds exhibit significant antimicrobial and antifungal properties. For example, Behrami and Dobroshi (2019) reported on the organic synthesis of compounds derived from 4-hydroxy-chromen-2-one, demonstrating high levels of antibacterial activity against various strains, including Staphylococcus aureus and E. coli (Behrami & Dobroshi, 2019).

Antitumor and Pharmacological Evaluation

The structural framework of N-(4H-chromeno[4,3-d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide facilitates the development of compounds with potential antitumor activities. For instance, Shukla et al. (2012) synthesized a series of analogs as glutaminase inhibitors, which showed promising results in attenuating the growth of human lymphoma B cells, highlighting their therapeutic potential in cancer treatment (Shukla et al., 2012).

Molecular Docking and Theoretical Investigations

The compound has also been subject to molecular docking and theoretical investigations to explore its interactions with biological targets. Fahim and Ismael (2021) conducted a study on sulfonamide derivatives, including molecular docking to evaluate their potential as antimalarial and COVID-19 drugs, suggesting the compound's versatile applicability in drug discovery (Fahim & Ismael, 2021).

Environmental and Biological Interactions

Investigations into the environmental and biological interactions of the compound have been carried out to understand its behavior in different solvents and its potential biological activities. Bharathy et al. (2021) evaluated the interactions between N-[4-(Ethylsulfamoyl)phenyl]acetamide and various polar liquids, providing insights into its reactivity and potential biological applications (Bharathy et al., 2021).